Cas no 750633-49-9 ((2,3-dimethylphenyl)-(2-methoxyphenyl)methanone)

• Product Name: (2,3-dimethylphenyl)-(2-methoxyphenyl)methanone
• CAS No: 750633-49-9
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 1771998
• PubChem ID: 24722764
• Update Time: 2025-06-09

(2,3-dimethylphenyl)-(2-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 2,3-DIMETHYL-2'-METHOXYBENZOPHENONE
• (2,3-dimethylphenyl)-(2-methoxyphenyl)methanone
• LogP
• M1G-DR
• (2,3-Dimethylphenyl)(2-methoxyphenyl)methanone
• DTXSID60641458
• 750633-49-9
• MFCD01311509
• AKOS011840614

• MDL： MFCD01311509
• Inchi： 1S/C16H16O2/c1-11-7-6-9-13(12(11)2)16(17)14-8-4-5-10-15(14)18-3/h4-10H,1-3H3
• InChI Key： FFIGTSBDWWBPOE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 240.11500
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.54300

Additional information on (2,3-dimethylphenyl)-(2-methoxyphenyl)methanone

Introduction to (2,3-dimethylphenyl)-(2-methoxyphenyl)methanone and Its Significance in Modern Chemical Research

(2,3-dimethylphenyl)-(2-methoxyphenyl)methanone, identified by its CAS number 750633-49-9, is a compound of considerable interest in the field of organic chemistry and pharmaceutical research. This review aims to provide a comprehensive overview of the compound's structure, properties, and its emerging applications, particularly in the context of contemporary scientific advancements.

The molecular structure of (2,3-dimethylphenyl)-(2-methoxyphenyl)methanone consists of two aromatic rings connected by a carbonyl group. The presence of methyl and methoxy substituents on the aromatic rings introduces unique electronic and steric properties that make this compound a versatile intermediate in synthetic chemistry. The CAS number 750633-49-9 serves as a unique identifier, facilitating precise referencing in scientific literature and industrial applications.

In recent years, there has been growing interest in exploring the potential of this compound as a building block in the synthesis of more complex molecules. Its aromatic framework and functional groups make it an excellent candidate for further derivatization, which could lead to novel pharmacophores with therapeutic implications. For instance, researchers have been investigating its utility in the development of anticancer agents and neuroprotective compounds.

One of the most compelling aspects of (2,3-dimethylphenyl)-(2-methoxyphenyl)methanone is its role in drug discovery. The methoxy group on one of the aromatic rings enhances solubility and bioavailability, which are critical factors in pharmaceutical design. Additionally, the dimethyl substitution on the other ring influences electronic distribution, potentially modulating reactivity and interaction with biological targets. These features have prompted scientists to explore its derivatives as potential candidates for treating various diseases.

Recent studies have highlighted the compound's significance in organometallic chemistry. The combination of electron-donating and withdrawing groups on its aromatic system makes it an attractive ligand for transition metals. Such complexes have been reported to exhibit catalytic activity in various transformations, including cross-coupling reactions that are pivotal in modern synthetic methodologies. The CAS number 750633-49-9 continues to be referenced in these studies, underscoring its importance.

The pharmaceutical industry has also taken notice of (2,3-dimethylphenyl)-(2-methoxyphenyl)methanone. Researchers are leveraging its structural motifs to design molecules that interact with specific biological pathways. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammation and oxidative stress. These findings align with current trends toward developing targeted therapies that minimize side effects while maximizing efficacy.

In conclusion, (2,3-dimethylphenyl)-(2-methoxyphenyl)methanone (CAS no. 750633-49-9) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features and functional groups make it a valuable tool for synthetic chemists and pharmacologists alike. As research progresses, it is likely that new applications for this compound will continue to emerge, further solidifying its role as a cornerstone in modern chemical innovation.